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Compound of Interest

Compound Name:
2-Amino-4-bromothiophene

Hydrobromide

Cat. No.: B13709949

Get Quote

Executive Summary & Chemical Identity
2-Amino-4-bromothiophene Hydrobromide is a highly reactive, electron-rich heterocyclic

amine salt. Unlike its free base counterpart—which is prone to rapid oxidative degradation and

polymerization—the hydrobromide (HBr) salt form is engineered for kinetic stability.

However, even as a salt, this compound remains hygroscopic, light-sensitive, and prone to

hydrolysis. Strict adherence to the "Cold-Chain, Inert-Atmosphere" protocol is required to

prevent the formation of impurities (dimers, sulfoxides) that can poison downstream transition-

metal catalyzed cross-couplings (e.g., Suzuki-Miyaura, Buchwald-Hartwig).
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Property Specification

Chemical Name 2-Amino-4-bromothiophene Hydrobromide

CAS Number
2568130-86-7 (Refers to specific salt/base

variants; verify with supplier CoA)

Molecular Formula C₄H₄BrNS[1][2][3] • HBr

Molecular Weight ~258.96 g/mol (Salt) / 178.05 g/mol (Free Base)

Appearance
Off-white to beige crystalline solid (Darkening

indicates oxidation)

Solubility
Soluble in DMSO, DMF, Methanol; Sparingly

soluble in non-polar solvents.

pKa (Conjugate Acid)
~2.0–3.0 (Estimated for thiophene-2-

ammonium)

Stability Mechanics: The "Why" Behind the Protocol
To handle this compound effectively, one must understand its degradation pathways. The 2-

aminothiophene scaffold is inherently unstable due to the high electron density donated by the

sulfur atom and the amino group into the aromatic ring.

The Degradation Cascade
Free Base Liberation: Moisture or basic vapors neutralize the HBr counterion.

Oxidative Dimerization: The electron-rich free base undergoes single-electron transfer (SET)

oxidation by atmospheric oxygen, forming radical cations.

Polymerization: Radical species couple at the C5 position (the most nucleophilic site

remaining), leading to dark, insoluble tars (polyaminothiophenes).

Key Insight: The HBr salt stabilizes the molecule by protonating the amine (

), which acts as an electron-withdrawing group (inductively), significantly raising the oxidation
potential of the thiophene ring and preventing radical formation.
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Visualization of Instability Logic
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Caption: Logical flow of degradation. The HBr salt blocks the initial deprotonation step,

preserving the molecule.

Storage Protocol: The Gold Standard
Directive: Treat this compound as a "Category A" labile reagent.

Primary Storage Conditions
Parameter Requirement Rationale

Temperature -20°C (± 5°C)
Slows kinetic degradation

rates significantly.

Atmosphere Argon or Nitrogen
Displaces oxygen to prevent

oxidative coupling.

Humidity < 10% RH (Desiccated)
Prevents hydrolysis of the HBr

salt and deliquescence.

Container Amber Glass Vial
Blocks UV light which can

catalyze C-Br bond homolysis.

Seal Parafilm + Teflon Tape
Ensures gas-tight integrity over

long freezing cycles.

The "Desiccator-in-Freezer" System
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Do not rely solely on the vial cap. Place the amber vial inside a secondary jar containing

activated silica gel or Drierite™, then store the entire assembly in the freezer. This provides a

double-barrier against moisture ingress.

Handling & Usage Workflow
Critical Error Alert: Opening a cold vial in a humid lab causes immediate water condensation

inside the vial, catalyzing degradation.

The "Cold Start" Protocol
Retrieval: Remove the secondary container from the -20°C freezer.

Equilibration: Allow the container to warm to room temperature (~30–45 mins) before

opening.

Inert Sampling:

Ideally, handle inside a glovebox.

If on a benchtop, flush the headspace with Argon immediately after opening.

Re-sealing: Wipe the threads (remove powder residue), purge with Argon, seal with Parafilm,

and return to -20°C immediately.

Reaction Usage
Solvent Choice: Use anhydrous, degassed solvents (DMF, DMSO, or Acetonitrile).

Base Addition: Delay adding base (e.g., TEA, Carbonate) until the last possible moment.

Once the base is added, the protective HBr is removed, and the "stability clock" starts

ticking.

Operational Workflow Diagram
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Caption: Step-by-step workflow to minimize exposure to moisture and oxygen during

experimental setup.

Quality Control (QC) & Troubleshooting
Before committing valuable precursors to a reaction, verify the integrity of the 2-Amino-4-

bromothiophene HBr.
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Test Expected Result
Warning Sign
(Degradation)

Visual Inspection Off-white / Beige crystals
Dark brown/Black sticky solid

(Polymerization).

¹H NMR (DMSO-d₆)
Sharp aromatic signals; distinct

NH₃⁺ broad peak.

Broadening of aromatic peaks;

loss of NH₃⁺ signal; new

aliphatic peaks (dimerization).

LC-MS
Single peak (M+H) matching

MW.

Multiple peaks with higher MW

(dimers/trimers).

Solubility Clear solution in DMSO.
Turbidity or black particulates

(insoluble polymers).

Self-Validating Step: If the solid has turned black or sticky, it has degraded to >10% impurity.

Do not use. Recrystallization is difficult due to instability; re-synthesis or re-ordering is

recommended.
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Specific Analog Data (2-Amino-4-bromothiophene derivatives)

PubChem Compound Summary for 2-Amino-4-bromothiophene (Free Base/Derivatives).

(Used for structural verification and physical property extrapolation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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